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Introduction

Sulindac is a non-steroidal anti-inflammatory drug (NSAID) that is administered as an inactive
prodrug. In the body, it undergoes metabolic activation to its pharmacologically active sulfide
metabolite. Concurrently, sulindac is also irreversibly oxidized to sulindac sulfone, a
biologically inactive metabolite.[1][2] Monitoring the levels of sulindac and its metabolites,
including sulindac sulfone, in biological matrices is crucial for pharmacokinetic and
pharmacodynamic studies. Approximately 50% of an administered dose of sulindac is excreted
in the urine, primarily as the conjugated sulfone metabolite.[3] This document provides detailed
protocols for the quantification of sulindac sulfone in human plasma and urine using High-
Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid
Chromatography with tandem mass spectrometry (LC-MS/MS).

Metabolic Pathway of Sulindac

Sulindac undergoes a series of metabolic transformations in the body. The prodrug is reversibly
reduced to the active sulindac sulfide and irreversibly oxidized to the inactive sulindac
sulfone.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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